58-33-3

Promethazine hydrochloride

In Stock

• CAS RN:
• 58-33-3

• Formula:
• C17H21ClN2S

• InChI:
• InChI=1S/C17H20N2S.ClH/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19;/h4-11,13H,12H2,1-3H3;1H

• InChIKey:
• XXPDBLUZJRXNNZ-UHFFFAOYSA-N

• Promethazine (hydrochloride) (CRM) is a certified reference material categorized as a phenothiazine. Promethazine has been abused and intentionally misused, leading to adverse effects in teenagers and young adults. Its use has also been documented in chronic pain patients. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
  Promethazine (hydrochloride) is an analytical reference material categorized as a phenothiazine. Promethazine has been abused and intentionally misused, leading to adverse effects in teenagers and young adults. Its use has also been documented in chronic pain patients. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
  Promethazine is a first-generation histamine H1 receptor antagonist (Ki = 0.98 n...

1-Undecanol, propionate

Usually In Stock

• CAS RN:
• 5458-33-3

• Formula:
• C14H28O2

• InChI:
• InChI=1S/C14H28O2/c1-3-5-6-7-8-9-10-11-12-13-16-14(15)4-2/h3-13H2,1-2H3

• InChIKey:
• YYOMLCJPYHLLRY-UHFFFAOYSA-N

• 1-Undecanol, propionate is a useful research compound. Its molecular formula is C14H28O2 and its molecular weight is 228.37 g/mol. The purity is usually 95%.

Acid Red 17

In Stock

• CAS RN:
• 5858-33-3

• Formula:
• C20H14N2O7S2.2Na

• InChI:
• InChI=1S/C20H14N2O7S2.2Na/c23-20-18(31(27,28)29)11-13-10-14(30(24,25)26)8-9-16(13)19(20)22-21-17-7-3-5-12-4-1-2-6-15(12)17;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2

• InChIKey:
• LHRXTFDXJQAGAV-UHFFFAOYSA-L

• Acid Red 17, also known as Acid Red 17, is a useful research compound. Its molecular formula is C20H14N2O7S2.2Na and its molecular weight is 502.4 g/mol. The purity is usually 95%.

1-Bromotetradec-1-yne

• CAS RN:
• 13958-33-3

• Formula:
• C14H25Br

• InChI:
• InChI=1S/C14H25Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-12H2,1H3

• InChIKey:
• OQZQKNQZFBAMGF-UHFFFAOYSA-N

• 1-Bromotetradec-1-yne is a useful research compound. Its molecular formula is C14H25Br and its molecular weight is 273.25 g/mol. The purity is usually 95%.

Hexyl oxazol-2-YL ketone

In Stock

• CAS RN:
• 898758-33-3

• Formula:
• C10H15NO2

• InChI:
• InChI=1S/C10H15NO2/c1-2-3-4-5-6-9(12)10-11-7-8-13-10/h7-8H,2-6H2,1H3

• InChIKey:
• HOONPSQWBIMKBQ-UHFFFAOYSA-N

• Hexyl oxazol-2-YL ketone is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.

2-(Benzyl(methoxycarbonyl)amino)acetic acid

In Stock

• CAS RN:
• 262858-33-3

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-16-11(15)12(8-10(13)14)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)

• InChIKey:
• IQJZCCWAXMZSFF-UHFFFAOYSA-N

• 2-(Benzyl(methoxycarbonyl)amino)acetic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.228. The purity is usually 95%.

N-(4-chlorophenyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 356558-33-3

• Formula:
• C10H13ClN2

• InChI:
• InChI=1S/C10H13ClN2/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10/h1-4,10,12-13H,5-7H2

• InChIKey:
• PSFRLEXMICVMCG-UHFFFAOYSA-N

• N-(4-chlorophenyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.

N4-bicyclo[2.2.1]hept-5-en-2-ylmorpholine-4-carbothioamide

Usually In Stock

• CAS RN:
• 681258-33-3

• Formula:
• C12H18N2OS

• InChI:
• InChI=1S/C12H18N2OS/c16-12(14-3-5-15-6-4-14)13-11-8-9-1-2-10(11)7-9/h1-2,9-11H,3-8H2,(H,13,16)

• InChIKey:
• FURIJBKDJCMSHC-UHFFFAOYSA-N

• N4-bicyclo[2.2.1]hept-5-en-2-ylmorpholine-4-carbothioamide is a useful research compound. Its molecular formula is C12H18N2OS and its molecular weight is 238.35. The purity is usually 95%.

N-[5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]thiophene-2-carboxamide

In Stock

• CAS RN:
• 885458-33-3

• Formula:
• C16H13N5O2S

• InChI:
• InChI=1S/C16H13N5O2S/c17-14-13(15-18-9-4-1-2-5-10(9)19-15)11(22)8-21(14)20-16(23)12-6-3-7-24-12/h1-7,17,22H,8H2,(H,18,19)(H,20,23)

• InChIKey:
• ZAJWEPDEPSEAPV-UHFFFAOYSA-N

• N-[5-amino-4-(1H-1,3-benzodiazol-2-yl)-3-oxo-2,3-dihydro-1H-pyrrol-1-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H13N5O2S and its molecular weight is 339.37. The purity is usually 95%.

1-(5-Oxo-tetrahydro-furan-2-yl)-1H-isoquinoline-2-carboxylic acid benzyl ester

In Stock

• CAS RN:
• 335158-33-3

• Formula:
• C21H19NO4

• InChI:
• InChI=1S/C21H19NO4/c23-19-11-10-18(26-19)20-17-9-5-4-8-16(17)12-13-22(20)21(24)25-14-15-6-2-1-3-7-15/h1-9,12-13,18,20H,10-11,14H2

• InChIKey:
• HXIQRZPSACSSGU-UHFFFAOYSA-N

• 1-(5-Oxo-tetrahydro-furan-2-yl)-1H-isoquinoline-2-carboxylic acid benzyl ester, also known as 1-(5-Oxo-tetrahydro-furan-2-yl)-1H-isoquinoline-2-carboxylic acid benzyl ester, is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.4 g/mol. The purity is usually 95%.

4-[1-(2,4-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-5-ethyl-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 1006358-33-3

• Formula:
• C16H17Cl2N5S

• InChI:
• InChI=1S/C16H17Cl2N5S/c1-4-14-19-20-16(24)23(14)15-9(2)21-22(10(15)3)8-11-5-6-12(17)7-13(11)18/h5-7H,4,8H2,1-3H3,(H,20,24)

• InChIKey:
• BJVDAFYDCSCXAV-UHFFFAOYSA-N

• 4-[1-(2,4-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-5-ethyl-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C16H17Cl2N5S and its molecular weight is 382.31. The purity is usually 95%.

4-Chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine

In Stock

• CAS RN:
• 1344358-33-3

• Formula:
• C10H14ClN3O

• InChI:
• InChI=1S/C10H14ClN3O/c1-15-6-8-2-3-14(5-8)10-4-9(11)12-7-13-10/h4,7-8H,2-3,5-6H2,1H3

• InChIKey:
• VUBMOEUCHSUVGP-UHFFFAOYSA-N

• 4-Chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C10H14ClN3O and its molecular weight is 227.69 g/mol. The purity is usually 95%.

6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile

In Stock

• CAS RN:
• 1247158-33-3

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c1-7-2-3-10-8(4-7)5-9(6-12)11(14)13-10/h5,7H,2-4H2,1H3,(H,13,14)

• InChIKey:
• HAKGMNDLRXMAOH-UHFFFAOYSA-N

• 6-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

4-(5-Bromopyridin-2-yl)-2,6-dimethylmorpholine

In Stock

• CAS RN:
• 1247758-33-3

• Formula:
• C11H15BrN2O

• InChI:
• InChI=1S/C11H15BrN2O/c1-8-6-14(7-9(2)15-8)11-4-3-10(12)5-13-11/h3-5,8-9H,6-7H2,1-2H3

• InChIKey:
• HMDDGZGZCXMTFG-UHFFFAOYSA-N

• 4-(5-Bromopyridin-2-yl)-2,6-dimethylmorpholine is a useful research compound. Its molecular formula is C11H15BrN2O and its molecular weight is 271.15 g/mol. The purity is usually 95%.

1-(Cyclopentylcarbamoyl)ethyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Usually In Stock

• CAS RN:
• 1111458-33-3

• Formula:
• C18H27N3O3S

• InChI:
• InChI=1S/C18H27N3O3S/c1-11-15(12(2)20-18(19-11)25-4)9-10-16(22)24-13(3)17(23)21-14-7-5-6-8-14/h13-14H,5-10H2,1-4H3,(H,21,23)

• InChIKey:
• QOESIPGGTUOOEW-UHFFFAOYSA-N

• 1-(Cyclopentylcarbamoyl)ethyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate is a useful research compound. Its molecular formula is C18H27N3O3S and its molecular weight is 365.49. The purity is usually 95%.

5-bromo-4-fluoro-1H-indazole-3-carboxylic acid

In Stock

• CAS RN:
• 1360958-33-3

• Formula:
• C8H4BrFN2O2

• InChI:
• InChI=1S/C8H4BrFN2O2/c9-3-1-2-4-5(6(3)10)7(8(13)14)12-11-4/h1-2H,(H,11,12)(H,13,14)

• InChIKey:
• ONQIIBMSLCRMBF-UHFFFAOYSA-N

• 5-bromo-4-fluoro-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C8H4BrFN2O2 and its molecular weight is 259.034. The purity is usually 95%.

N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

In Stock

• CAS RN:
• 1797858-33-3

• Formula:
• C21H14N6O2S

• InChI:
• InChI=1S/C21H14N6O2S/c28-21(14-7-8-17-18(10-14)27-30-26-17)23-16-6-2-1-4-13(16)11-19-24-20(25-29-19)15-5-3-9-22-12-15/h1-10,12H,11H2,(H,23,28)

• InChIKey:
• XOYCMCDPTQXKGR-UHFFFAOYSA-N

• N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H14N6O2S and its molecular weight is 414.44. The purity is usually 95%.

N-[1-(2-Chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361858-33-3

• Formula:
• C18H22ClFN2O3

• InChI:
• InChI=1S/C18H22ClFN2O3/c1-3-15(23)22-9-7-12(8-10-22)18(25)21-11(2)17(24)16-13(19)5-4-6-14(16)20/h3-6,11-12,17,24H,1,7-10H2,2H3,(H,21,25)

• InChIKey:
• XHMZPQQLAGCMRN-UHFFFAOYSA-N

• N-[1-(2-Chloro-6-fluorophenyl)-1-hydroxypropan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22ClFN2O3 and its molecular weight is 368.83. The purity is usually 95%.

N-Boc-2-Amino-5-bromo[1,3,4]thiadiazole

In Stock

• CAS RN:
• 1048358-33-3

• Formula:
• C7H10BrN3O2S

• InChI:
• InChI=1S/C7H10BrN3O2S/c1-7(2,3)13-6(12)9-5-11-10-4(8)14-5/h1-3H3,(H,9,11,12)

• InChIKey:
• FVENMKPZBGIYPA-UHFFFAOYSA-N

• N-Boc-2-Amino-5-bromo[1,3,4]thiadiazole is a useful research compound. Its molecular formula is C7H10BrN3O2S and its molecular weight is 280.14. The purity is usually 95%.